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6-O-Nicotinoylscutebarbatine G 6-O-Nicotinoylscutebarbatine G
Brand Name: Vulcanchem
CAS No.: 1206805-30-2
VCID: VC0021555
InChI: InChI=1S/C32H34O8/c1-19-13-14-22(38-27(35)20-9-5-6-10-20)24-29(2)15-16-32(17-23(33)37-18-32)40-31(29,4)25(34)26(30(19,24)3)39-28(36)21-11-7-8-12-21/h5,7,9-13,22,24-26,34H,14-18H2,1-4H3
SMILES: CC1=CCC(C2C1(C(C(C3(C2(CCC4(O3)CC(=O)OC4)C)C)O)OC(=O)C5=CC=C=C5)C)OC(=O)C6=CC=C=C6
Molecular Formula: C32H34O8
Molecular Weight: 546.616

6-O-Nicotinoylscutebarbatine G

CAS No.: 1206805-30-2

Reference Standards

VCID: VC0021555

Molecular Formula: C32H34O8

Molecular Weight: 546.616

6-O-Nicotinoylscutebarbatine G - 1206805-30-2

CAS No. 1206805-30-2
Product Name 6-O-Nicotinoylscutebarbatine G
Molecular Formula C32H34O8
Molecular Weight 546.616
IUPAC Name [6-(cyclopenta-1,3,4-triene-1-carbonyloxy)-5-hydroxy-4a,6a,7,10b-tetramethyl-2/'-oxospiro[2,5,6,9,10,10a-hexahydro-1H-benzo[f]chromene-3,4/'-oxolane]-10-yl] cyclopenta-1,3,4-triene-1-carboxylate
Standard InChI InChI=1S/C32H34O8/c1-19-13-14-22(38-27(35)20-9-5-6-10-20)24-29(2)15-16-32(17-23(33)37-18-32)40-31(29,4)25(34)26(30(19,24)3)39-28(36)21-11-7-8-12-21/h5,7,9-13,22,24-26,34H,14-18H2,1-4H3
Standard InChIKey AJBAUCYKHLPPHC-UHFFFAOYSA-N
SMILES CC1=CCC(C2C1(C(C(C3(C2(CCC4(O3)CC(=O)OC4)C)C)O)OC(=O)C5=CC=C=C5)C)OC(=O)C6=CC=C=C6
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Last Modified Aug 20 2021
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